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Compound of Interest

Compound Name: D-Kyotorphin

Cat. No.: B1670799

For researchers, scientists, and drug development professionals, ensuring the proper disposal
of chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides a comprehensive overview of the recommended procedures
for the safe disposal of D-Kyotorphin, a neuroactive dipeptide. While specific institutional and
local regulations must always be followed, this document outlines the essential steps and
precautions based on available safety data for its stereocisomer, L-Kyotorphin, which is not
classified as a hazardous substance.

Physicochemical Properties of Kyotorphin

Understanding the properties of a compound is the first step in determining its appropriate
handling and disposal. The following table summarizes the key physicochemical data for
Kyotorphin.
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Property Value

Chemical Formula C15H23Ns04[1][2]

Molecular Weight 337.38 g/mol [1][2]
Appearance White to off-white powder[3]
Solubility Soluble in water[1][3]

(29)-2-[[(2S)-2-Amino-3-(4-
IUPAC Name hydroxyphenyl)propanoyl]amino]-5-
(diaminomethylideneamino)pentanoic acid[1][2]

Disposal Protocol

The following step-by-step protocol should be followed for the disposal of D-Kyotorphin. This
procedure is based on general laboratory safety guidelines for non-hazardous chemical waste.

1. Personal Protective Equipment (PPE): Before handling D-Kyotorphin, ensure appropriate
PPE is worn. This includes:

o Safety glasses or goggles.[4][5]

o Chemical-resistant gloves (e.g., nitrile).[4][5]
e Alaboratory coat.

2. Waste Collection:

o Collect waste D-Kyotorphin, including any contaminated materials (e.g., weighing paper,
pipette tips), in a designated and clearly labeled waste container.[4][5]

e The container should be suitable for chemical waste and kept closed when not in use.[4][5]
3. Small Spills:

 In the event of a small spill, use appropriate tools to carefully sweep or scoop the solid
material into a designated waste disposal container.[5]
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e Avoid generating dust.[4][5]
o Clean the spill area with soap and plenty of water.[4][5]
4. Large Spills:

o For alarge spill, use a shovel to transfer the material into a convenient waste disposal
container.[5]

|t may be necessary to use a dust respirator and full protective suit depending on the scale
of the spill.[5]

5. Final Disposal:

e Dispose of the waste container in accordance with all applicable federal, state, and local
environmental regulations.

» Consult your institution's Environmental Health and Safety (EHS) office for specific guidance
on chemical waste disposal procedures.

Logical Workflow for D-Kyotorphin Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of D-Kyotorphin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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